3-[(4Z)-4-(3,5-dibromo-4-hydroxybenzylidene)-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]benzoic acid

• Molecular Formula: C18H9Br2F3N2O4
• Molecular Weight: 534.1 g/mol
• IUPAC Name: 3-[(4Z)-4-[(3,5-dibromo-4-hydroxyphenyl)methylidene]-5-oxo-3-(trifluoromethyl)pyrazol-1-yl]benzoic acid
• InChI: InChI=1S/C18H9Br2F3N2O4/c19-12-5-8(6-13(20)14(12)26)4-11-15(18(21,22)23)24-25(16(11)27)10-3-1-2-9(7-10)17(28)29/h1-7,26H,(H,28,29)/b11-4-
• InChI Key: BDGKRRGVOMGZHW-WCIBSUBMSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)N2C(=O)/C(=C\C3=CC(=C(C(=C3)Br)O)Br)/C(=N2)C(F)(F)F)C(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=O)C(=CC3=CC(=C(C(=C3)Br)O)Br)C(=N2)C(F)(F)F)C(=O)O

Description

3-[(4Z)-4-(3,5-dibromo-4-hydroxybenzylidene)-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]benzoic acid is a complex organic compound characterized by its unique structure, which includes a pyrazole ring, a benzoic acid moiety, and multiple halogen substituents

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[(4Z)-4-(3,5-dibromo-4-hydroxybenzylidene)-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]benzoic acid typically involves multi-step organic reactions

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques